benzyl 3-[(difluoromethoxy)methyl]pyrrolidine-1-carboxylate

• IUPAC Name: benzyl 3-(difluoromethoxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H17F2NO3/c15-13(16)19-10-12-6-7-17(8-12)14(18)20-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key: BLXFEGWATGCXLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC(F)F)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H17F2NO3
• Molecular Weight: 285.29 g/mol
• CAS No.: 1919864-94-0

Description

Benzyl 3-[(difluoromethoxy)methyl]pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C14H17F2NO3 and its molecular weight is 285.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Reactions

In the field of organic chemistry, benzyl 3-[(difluoromethoxy)methyl]pyrrolidine-1-carboxylate plays a role in catalytic reactions. For instance, its reaction with [PtCl2(H2C=CH2)]2 and PPh3 in dioxane leads to the formation of pyrrolidine derivatives, demonstrating the compound's relevance in intramolecular hydroamination of unactivated olefins (Bender & Widenhoefer, 2005).

Synthesis of Pyrrolidine Derivatives

This compound is instrumental in the synthesis of various pyrrolidine derivatives. It's utilized in enantio- and regioselective syntheses of pyrrolidine 5,5-trans-lactams, showcasing its versatility in organic synthesis (Andrews et al., 2003).

Role in Cholinesterase Inhibition

This compound has been explored for its potential in inhibiting cholinesterase enzymes. Benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates, including this compound, have been tested for their in vitro ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), demonstrating its potential therapeutic applications (Pizova et al., 2017).

Antimicrobial Properties

Studies have also highlighted the antimicrobial properties of related pyrrolidine derivatives. Methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, for instance, have shown promising antibacterial activity, suggesting potential medical applications of similar compounds (Nural et al., 2018).

Anti-inflammatory and Analgesic Activity

This compound is structurally similar to compounds that have demonstrated anti-inflammatory and analgesic activities. This suggests potential applications in the development of new pharmaceuticals (Muchowski et al., 1985).

Crystal Structure Studies

The compound's derivatives have been studied for their crystal structures, which is crucial in understanding their chemical properties and potential applications in material sciences (Silva et al., 2012).